![molecular formula C13H9F3O2 B1325214 2,2,2-Trifluoro-1-(6-methoxynaphthalen-2-yl)ethanone CAS No. 886370-42-9](/img/structure/B1325214.png)
2,2,2-Trifluoro-1-(6-methoxynaphthalen-2-yl)ethanone
Overview
Description
Scientific Research Applications
Non-Steroidal Anti-Inflammatory Drug (NSAID) Derivatives
This compound is utilized in the synthesis of derivatives of naproxen, a well-known NSAID . The trifluoromethyl ketone moiety can be reacted with naproxen to create novel prodrugs with potentially enhanced pharmacokinetic properties.
Solvolysis Studies
The trifluoromethyl group in this compound provides an excellent opportunity for studying solvolysis reactions . These studies are crucial for understanding reaction mechanisms and can lead to the development of new synthetic methodologies.
Anticancer Agents
Derivatives of 2,2,2-Trifluoro-1-(6-methoxynaphthalen-2-yl)ethanone have been synthesized and evaluated for their potential as anticancer agents . The modification of the core structure could lead to compounds with significant therapeutic value.
Biological Activity Spectrum
The compound’s structure is similar to fragments found in natural alkaloids, which exhibit a broad spectrum of biological activities, including antibacterial and antiplasmodial effects . This makes it a valuable scaffold for developing new drugs with diverse biological actions.
Amide Bond Formation Studies
The compound is used in the study of amide bond formation, which is a fundamental reaction in pharmaceutical synthesis . Understanding this process can improve the efficiency of drug production.
Structure-Activity Relationship (SAR) Analysis
The compound’s diverse reactivity makes it suitable for SAR studies, which can elucidate the relationship between chemical structure and biological activity, leading to the design of more effective drugs .
Resonance Interaction Studies
Its unique structure allows for the investigation of resonance interactions in unsymmetrical diaryl cations, which is important for the design of molecules with specific electronic properties .
Pharmaceutical Synthesis
The compound can be used as a building block in the synthesis of various pharmaceuticals, leveraging its trifluoromethyl group to introduce fluorine into drug molecules, which can greatly affect their biological activity .
Mechanism of Action
Target of Action
It’s suggested that the compound may mediate apoptosis through the nur77-bcl-2 pathway .
Mode of Action
It’s suggested that the compound can induce nur77 expression and nuclear export . This suggests that the compound may interact with its targets, leading to changes in gene expression and cellular function.
Biochemical Pathways
The compound is suggested to affect the Nur77-Bcl-2 pathway . Nur77 is a nuclear receptor that can regulate gene expression and has been implicated in apoptosis, a process of programmed cell death. The Bcl-2 family of proteins are key regulators of apoptosis, and changes in their expression can have significant effects on cell survival and death.
Result of Action
It’s suggested that the compound may induce apoptosis, a process of programmed cell death, through the nur77-bcl-2 pathway . This could potentially lead to the death of targeted cells.
properties
IUPAC Name |
2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F3O2/c1-18-11-5-4-8-6-10(3-2-9(8)7-11)12(17)13(14,15)16/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUJNJQFAWNYEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C=C2)C(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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